molecular formula C16H13NO4 B579666 4-(Acetylamino)-3-benzoylbenzoic acid CAS No. 17562-44-6

4-(Acetylamino)-3-benzoylbenzoic acid

Cat. No.: B579666
CAS No.: 17562-44-6
M. Wt: 283.283
InChI Key: WRYQLYZZFBGNEP-UHFFFAOYSA-N
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Description

4-(Acetylamino)-3-benzoylbenzoic acid is a substituted benzoic acid derivative characterized by an acetylamino group (-NHCOCH₃) at the 4-position and a benzoyl group (C₆H₅CO-) at the 3-position of the aromatic ring.

Properties

CAS No.

17562-44-6

Molecular Formula

C16H13NO4

Molecular Weight

283.283

IUPAC Name

4-acetamido-3-benzoylbenzoic acid

InChI

InChI=1S/C16H13NO4/c1-10(18)17-14-8-7-12(16(20)21)9-13(14)15(19)11-5-3-2-4-6-11/h2-9H,1H3,(H,17,18)(H,20,21)

InChI Key

WRYQLYZZFBGNEP-UHFFFAOYSA-N

SMILES

CC(=O)NC1=C(C=C(C=C1)C(=O)O)C(=O)C2=CC=CC=C2

Synonyms

4-(Acetylamino)-3-benzoylbenzoic acid

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues

4-(Acetylamino)-3-nitrobenzoic acid (CAS 1539-06-6)
  • Molecular Formula : C₉H₈N₂O₅
  • Key Substituents: Acetylamino (-NHCOCH₃) at position 4, nitro (-NO₂) at position 3.
  • Properties: The nitro group is strongly electron-withdrawing, increasing the acidity of the benzoic acid (pKa ~1.5–2.0) compared to the benzoyl-substituted compound. Limited solubility in water but soluble in ethanol and dimethyl sulfoxide (DMSO) .
  • Applications : Nitro-substituted benzoic acids are often intermediates in synthesizing heterocyclic compounds with antimicrobial or antitumor activity .
4-(Acetylamino)benzoic acid (CAS 179.17)
  • Molecular Formula: C₉H₉NO₃
  • Key Substituents: Acetylamino (-NHCOCH₃) at position 4.
  • Properties: Melting point: 256.5°C. Solubility: Insoluble in water, soluble in ethanol, slightly soluble in ether .
  • Applications : Used in synthesizing sulfonamide drugs and as a precursor for UV-absorbing materials.
4-[4-(Acetylamino)phenyl] Derivatives
  • Example: 4-[4-(Acetylamino)phenyl]-2-(3,5-dimethyl-1H-pyrzol-1-yl)-3-hydroxy-4-oxobutanoic acid.
  • Key Features: Incorporates a pyrzolyl group and a ketone moiety, enabling cyclization into thiadiazolo, imidazole, and pyridazinone derivatives.
  • Applications : Demonstrated biological activity (e.g., antimicrobial, anti-inflammatory) in preliminary studies .

Functional Analogues

Sulfonamide Derivatives
  • Example: [[4-(Acetylamino)phenyl]sulfonyl]-2-furancarboxylic acid hydrazide.
  • Key Features : Sulfonamide group enhances hydrogen-bonding capacity and bioavailability.
  • Applications : Investigated as antitubercular agents due to their ability to inhibit bacterial enzymes .
Piperidinyl-Substituted Derivatives
  • Example : SNAP-7941 and FE@SNAP.
  • Key Features : Piperidinyl and fluorinated groups improve blood-brain barrier penetration.
  • Applications : Potent melanin-concentrating hormone receptor 1 (MCHR1) antagonists for treating depression and obesity .

Comparative Data Table

Compound Molecular Formula Substituents (Position) Solubility Key Applications Reference
4-(Acetylamino)-3-benzoylbenzoic acid* C₁₅H₁₃NO₄ Acetylamino (4), benzoyl (3) Moderate (ethanol) Potential heterocyclic precursor Deduced
4-(Acetylamino)-3-nitrobenzoic acid C₉H₈N₂O₅ Acetylamino (4), nitro (3) Ethanol, DMSO Heterocyclic synthesis
4-(Acetylamino)benzoic acid C₉H₉NO₃ Acetylamino (4) Ethanol, ether Drug synthesis
4-[4-(Acetylamino)phenyl] derivatives Varies Pyrzolyl, ketone DMSO, dichloromethane Antimicrobial agents

*Note: Properties of 4-(Acetylamino)-3-benzoylbenzoic acid are inferred from structural analogs.

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